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Compound of Interest

Compound Name: 4-Phenoxycyclohexanone

Cat. No.: B3107539 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Phenoxycyclohexanone (CAS No.

161194-41-8) was not available at the time of this writing. The following guidance is based on

the chemical structure of 4-Phenoxycyclohexanone, which contains a cyclohexanone (a

cyclic ketone) and a phenoxy (ether) functional group, as well as safety data for structurally

similar compounds and general principles of laboratory safety.[1][2] It is imperative to handle

this compound with caution and to reassess safety procedures if more specific hazard

information becomes available.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Phenoxycyclohexanone. The procedural, step-

by-step guidance is designed to directly answer operational questions and ensure the highest

standards of laboratory safety.

Hazard Identification and Risk Assessment
Due to the lack of specific toxicological data, a conservative approach to hazard assessment is

necessary. The hazards are inferred from the functional groups present and data on similar

molecules.

Cyclic Ketone Moiety: Cyclohexanone and its derivatives can be irritants to the skin, eyes,

and respiratory system.[3][4] Some may have anesthetic effects or cause dizziness and

headaches upon inhalation of vapors.
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Phenoxy (Ether) Moiety: Ethers, as a class of compounds, can form explosive peroxides

upon storage, especially when exposed to air and light.[5] While phenoxy groups are

generally more stable than aliphatic ethers, the potential for peroxide formation should not be

entirely dismissed. Some phenoxy compounds can also be irritating to the skin and eyes.

Inferred Potential Hazards:

Skin and Eye Irritation: May cause irritation upon direct contact.[3]

Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system.[3]

Peroxide Formation: Potential to form explosive peroxides over time.

Flammability: While likely a solid with a high flash point, it should be kept away from ignition

sources.[1]

Globally Harmonized System (GHS) Pictograms (Anticipated):

Based on the potential hazards of similar compounds, the following GHS pictograms may be

relevant:

Pictogram Hazard Class Hazard Statement

Skin Irritant (Category 2), Eye

Irritant (Category 2A),

Respiratory Tract Irritant

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.[6][7][8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the

recommended PPE for handling 4-Phenoxycyclohexanone.
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Body Part PPE Recommendation
Rationale and Best
Practices

Hands

Chemical-resistant gloves

(e.g., Butyl rubber or Viton for

extended contact; double-

gloving with nitrile for splash

protection)

Nitrile gloves offer good splash

protection but may have limited

resistance to ketones and

ethers with prolonged contact.

For extended handling, more

robust gloves are

recommended. Inspect gloves

for any signs of degradation or

perforation before use.[9][10]

Eyes/Face
Safety goggles and a face

shield

Standard safety glasses are

insufficient. Chemical splash

goggles that form a seal

around the eyes are

necessary. A face shield

should be worn over the

goggles, especially when

handling larger quantities or

when there is a risk of

splashing.[9][11]

Body
Laboratory coat (flame-

resistant recommended)

A fully buttoned lab coat

protects the skin and personal

clothing from contamination. A

flame-resistant material is an

added precaution.

Respiratory

Use in a certified chemical

fume hood. If engineering

controls are not sufficient, a

NIOSH-approved respirator

with organic vapor cartridges

may be necessary.

A fume hood is the primary

engineering control to prevent

inhalation of dust or vapors.

Respirator use requires a

formal respiratory protection

program, including fit-testing

and training.[10]
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Safe Handling and Storage
Adherence to strict handling and storage protocols is essential to maintain a safe laboratory

environment.

Handling:

Work in a Designated Area: All handling of 4-Phenoxycyclohexanone should be conducted

in a well-ventilated chemical fume hood.[12][13]

Avoid Inhalation and Contact: Do not breathe dust or vapors. Avoid contact with skin and

eyes.[1]

Personal Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves

were worn. Do not eat, drink, or smoke in the laboratory.[13]

Transporting: When moving the chemical, ensure the container is securely sealed and use a

secondary container.

Storage:

Container: Store in a tightly sealed, clearly labeled container.[9]

Location: Keep in a cool, dry, and well-ventilated area, away from direct sunlight and heat

sources.[5]

Incompatible Materials: Store away from strong oxidizing agents.[1]

Peroxide Formation: Although the risk may be lower than with other ethers, it is prudent to

date the container upon opening and to test for peroxides periodically if stored for an

extended period.

Spill Management and Emergency Procedures
Immediate and appropriate response to a spill is critical to prevent injury and further

contamination.

Spill Response Workflow:
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Immediate Actions

Assess the Spill

Cleanup Procedure Emergency Contact

Alert personnel in the area.

Evacuate non-essential personnel.

If safe, eliminate ignition sources.

Is the spill large or small?

Are you trained and equipped to handle it?

Don appropriate PPE.

Yes

Contact EH&S or emergency services.

No

Contain the spill with absorbent material.

Carefully collect the absorbed material.

Place in a sealed container for hazardous waste.

Decontaminate the spill area.

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.[1]

Inhalation: Remove from exposure to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse mouth with water and

give them a small amount of water to drink. Never give anything by mouth to an unconscious

person. Get immediate medical attention.[1]

Disposal Plan
Proper disposal of chemical waste is crucial for environmental protection and regulatory

compliance.

Waste Disposal Procedures:

Chemical Waste: Unused 4-Phenoxycyclohexanone and solutions containing it should be

collected in a designated, labeled, and sealed hazardous waste container.[14] Do not

dispose of it down the drain.

Contaminated Materials: All disposable PPE (gloves, etc.), absorbent materials from spills,

and any other items contaminated with 4-Phenoxycyclohexanone should be placed in a

sealed container and disposed of as hazardous waste.[15]

Empty Containers: "Empty" containers may still retain chemical residue. They should be

triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed

container can then be disposed of according to institutional guidelines.

Regulatory Compliance: All waste disposal must be carried out in accordance with local,

state, and federal regulations.[15][16] Consult with your institution's Environmental Health
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and Safety (EH&S) department for specific procedures.

By adhering to these safety protocols, you can minimize the risks associated with handling 4-
Phenoxycyclohexanone and maintain a safe and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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